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Compound of Interest

Compound Name: PIGMENT ORANGE 36

Cat. No.: B078092

For Researchers, Scientists, and Formulation Professionals

These application notes provide a comprehensive overview of Pigment Orange 36 (PO 36), a
high-performance benzimidazolone pigment, for its use in automotive and industrial paint
formulations. This document details the pigment's key performance characteristics, presents its
properties in a comparative format, and offers detailed experimental protocols for its evaluation.

Pigment Orange 36 is a semi-transparent to opaque organic pigment that offers a bright,
reddish-orange shade.[1] It is widely recognized for its exceptional lightfastness, weather
resistance, and heat stability, making it a suitable choice for demanding applications such as
automotive original equipment manufacturer (OEM) and refinish coatings, as well as various
industrial paints.[1][2][3][4][5] Its good rheological properties allow for high pigment
concentrations without negatively impacting gloss.[1][6]

Key Performance Characteristics

Pigment Orange 36 is valued for its durability and versatile application range.[2] Key features
include:

e High Lightfastness and Weather Resistance: Exhibits outstanding resistance to degradation
from sunlight and atmospheric conditions, ensuring long-term color retention in exterior
applications.[2][4][7]
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o Excellent Heat Stability: Maintains its color and integrity at elevated temperatures
encountered during baking processes for automotive and industrial coatings.[4]

e Good Chemical Resistance: Shows strong resistance to acids, alkalis, and various solvents,
which is critical for performance in harsh industrial environments.[1][6][7]

» High Tinting Strength and Opacity: Provides excellent hiding power and vibrant color, even at
lower concentrations.[1][5]

e Good Dispersibility: Can be readily dispersed in a variety of solvent-borne and water-borne
paint systems.[4]

o Versatile Compatibility: It can be blended with other pigments, such as quinacridones and
inorganic chrome-free pigments, to achieve a wide range of orange and red shades.[1][2]

Quantitative Performance Data

The following tables summarize the typical quantitative performance data for Pigment Orange
36, compiled from various sources. These values can vary depending on the specific grade,
formulation, and testing conditions.

Table 1: Physical and Chemical Properties

Property Value

Chemical Class Benzimidazolone[4]
C.l. Name Pigment Orange 36[4]
C.l. Number 11780[4]

CAS Number 12236-62-3[4]
Density 1.50 - 1.70 g/cm?3[8]
Specific Surface Area 14 - 31 m3/g[7][8]

Oil Absorption 35 - 60 g/100g [9][10]

Table 2: Fastness Properties (on a scale of 1-5, where 5 is excellent)
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Resistance Property Rating
Water Resistance 5[8]
Acid Resistance 5[6][7][8]
Alkali Resistance 5[6][71[8]
Solvent Resistance (Ethanol) 4 -5[9]
Solvent Resistance (Xylene) 4[9]
Migration Resistance 5[7]

Table 3: Lightfastness and Heat Stability

Property Rating/Value
Lightfastness (BWS, 1-8 scale, 8 is excellent) 7 - 8[7][8][9]
Weather Fastness (1-5 scale, 5 is excellent) 5[8]

Heat Stability 160 - 250 °C[7][9]

Experimental Protocols

Detailed methodologies for evaluating Pigment Orange 36 in coating formulations are
provided below. These protocols are based on industry-standard testing methods.

Protocol 1: Pigment Dispersion and Fineness of Grind

Objective: To properly disperse Pigment Orange 36 into a liquid coating system and determine
the degree of dispersion.

Materials:
e Pigment Orange 36
e Resin/Binder system (e.g., acrylic, alkyd, polyester)

e Solvents
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» Dispersant additives
¢ High-speed disperser or bead mill
e Hegman grind gauge (ASTM D1210)

Procedure:

Premix Preparation: In a suitable container, combine the resin, solvents, and dispersant.

» Pigment Addition: While mixing at low speed, gradually add the specified amount of Pigment
Orange 36 to the premix.

» Dispersion: Increase the speed of the disperser to create a vortex. Continue to disperse at
high speed for a predetermined time (e.g., 20-30 minutes) or until a stable temperature is
reached. For bead milling, follow the manufacturer's operating instructions.

e Fineness of Grind Measurement: a. Place a small amount of the pigment dispersion at the
deep end of the Hegman gauge. b. With a scraper blade held at a 45-degree angle, draw
down the dispersion towards the shallow end of the gauge. c. Immediately observe the
gauge at a low angle and note the point where a significant number of coarse particles are
visible in a continuous line. d. Record the Hegman value at this point. A higher Hegman
number indicates a finer dispersion.

Protocol 2: Colorimetric Analysis

Objective: To quantitatively measure the color of a coating formulated with Pigment Orange
36.

Materials:

Coating sample containing Pigment Orange 36

Applicator bar (e.qg., bird applicator)

Test charts (e.g., Leneta chart)

Spectrophotometer
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e Color measurement software (CIELAB color space)
Procedure:

o Sample Preparation: Apply the coating to a test chart using an applicator bar to ensure a
uniform film thickness.

e Curing: Allow the coated panel to dry or cure according to the formulation's specifications
(e.g., air dry, bake at a specific temperature and time).

o Color Measurement: a. Calibrate the spectrophotometer according to the manufacturer's
instructions. b. Measure the color of the cured coating at multiple points on the test chart. c.
Record the CIELAB values (L, a, b). L represents lightness, a* represents the red/green axis,
and b* represents the yellow/blue axis. d. Compare the color values to a standard or a
control sample to determine the color difference (AE*).

Protocol 3: Lightfastness and Weathering Resistance

Objective: To evaluate the durability of a coating containing Pigment Orange 36 under
simulated environmental conditions.

Materials:

Cured coating panels

Accelerated weathering apparatus (e.g., QUV or Xenon arc chamber) (ASTM D4587)

Spectrophotometer

Gloss meter
Procedure:

« Initial Measurements: Before exposure, measure the initial color (L, a, b*) and gloss (at 20°
and 60° angles) of the coated panels.

» Accelerated Weathering: a. Place the panels in the accelerated weathering apparatus. b.
Program the device to a specified cycle of UV light exposure, condensation, and/or water
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spray that is relevant to the intended application (e.g., automotive OEM specifications).

o Periodic Evaluation: At regular intervals (e.g., every 250, 500, 1000 hours), remove the
panels and repeat the color and gloss measurements.

o Data Analysis: a. Calculate the change in color (AE) and the percent gloss retention over
time. b. A smaller AE and higher gloss retention indicate better lightfastness and weathering
resistance.
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Caption: Experimental workflow for evaluating Pigment Orange 36 in coatings.
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Caption: Decision logic for selecting Pigment Orange 36.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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